(1,5-dimethyl-1H-pyrazol-3-yl)(4-(4-fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: (1,5-dimethylpyrazol-3-yl)-[4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H18FN5OS/c1-11-10-13(20-21(11)2)16(24)22-6-8-23(9-7-22)17-19-15-12(18)4-3-5-14(15)25-17/h3-5,10H,6-9H2,1-2H3
• InChI Key: ZRMCRIQVXLHGNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)N2CCN(CC2)C3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C17H18FN5OS
• Molecular Weight: 359.4 g/mol

Description

(1,5-dimethyl-1H-pyrazol-3-yl)(4-(4-fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C17H18FN5OS and its molecular weight is 359.42. The purity is usually 95%.
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Scientific Research Applications

Antipsychotic Potential

Compounds related to (1,5-dimethyl-1H-pyrazol-3-yl)(4-(4-fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)methanone have been explored for their antipsychotic-like profile. Notably, a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols demonstrated potential antipsychotic properties in behavioral animal tests without interacting with dopamine receptors, unlike conventional antipsychotic agents. This unique mechanism suggests a novel approach to antipsychotic drug development, potentially offering treatments with fewer side effects related to dopamine receptor antagonism (Wise et al., 1987).

Antimicrobial and Anticancer Activities

The synthesis and evaluation of compounds incorporating elements similar to the target molecule have revealed significant antimicrobial and anticancer activities. For instance, compounds with structures integrating piperazine and benzothiazole moieties have been synthesized and shown to possess variable and modest antimicrobial activity against a range of bacterial and fungal strains. This indicates the potential utility of such compounds in the development of new antimicrobial agents (Patel et al., 2011). Additionally, some derivatives have demonstrated promising anticancer activities, further emphasizing the potential of these compounds in therapeutic applications (Hafez et al., 2016).

Anticonvulsant Properties

Research into the anticonvulsant properties of related compounds has uncovered promising candidates for the treatment of seizure disorders. For example, a series of (5-amino-1,2,4-triazin-6-yl)(2-(benzo[d]isoxazol-3-yl)pyrrolidin-1-yl)methanone derivatives were synthesized and evaluated, revealing compounds with significant efficacy in the maximal electroshock (MES) test, a standard model for assessing anticonvulsant activity. These findings suggest the potential for developing new anticonvulsant therapies based on this chemical scaffold (Malik & Khan, 2014).